1-(5-Chloro-2-(fluoromethyl)phenyl)propan-1-one

• Molecular Formula: C10H10ClFO
• Molecular Weight: 200.64 g/mol
• IUPAC Name: 1-[5-chloro-2-(fluoromethyl)phenyl]propan-1-one
• InChI: InChI=1S/C10H10ClFO/c1-2-10(13)9-5-8(11)4-3-7(9)6-12/h3-5H,2,6H2,1H3
• InChI Key: OORHPLSIQVOLLS-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=C(C=CC(=C1)Cl)CF

Description

1-(5-Chloro-2-(fluoromethyl)phenyl)propan-1-one is a halogenated aromatic ketone characterized by a propan-1-one backbone attached to a substituted phenyl ring. The phenyl ring features a chlorine atom at the 5-position and a fluoromethyl group (-CH₂F) at the 2-position. This structural motif confers unique electronic and steric properties, making it a candidate for applications in synthetic chemistry, particularly in coupling reactions and as a precursor for bioactive molecules.

Biological Activity

1-(5-Chloro-2-(fluoromethyl)phenyl)propan-1-one is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular structure of 1-(5-Chloro-2-(fluoromethyl)phenyl)propan-1-one includes a propanone moiety with a chloro and fluoromethyl substituent on the aromatic ring. These functional groups are significant as they can influence the compound's lipophilicity, metabolic stability, and interaction with biological targets.

Antimicrobial Activity

Research indicates that compounds with similar structures exhibit varying degrees of antimicrobial activity. For instance, studies have shown that chlorinated phenyl compounds can possess bactericidal effects against strains such as Methicillin-resistant Staphylococcus aureus (MRSA). The minimum inhibitory concentrations (MICs) for several related compounds have been documented, highlighting the potential of halogenated derivatives in antimicrobial applications.

Compound	MIC (µg/mL)	Target Organism
1-(5-Chloro-2-(fluoromethyl)phenyl)propan-1-one	TBD	MRSA
5-Chloro-2-hydroxy-N-[1-oxo-1-(phenylamino)alkan-2-yl]benzamide	18.7	MRSA
4-Chloro-N-{(2S)-1-[(3,4-dichlorophenyl)amino]-3-methyl-1-oxobutan-2-yl}-2-hydroxybenzamide	35.8	VRE

Anticancer Activity

The anticancer potential of halogenated compounds has been a focus of research. For example, studies on similar derivatives have shown promising results against various cancer cell lines, including melanoma and leukemia. The mechanism often involves inducing apoptosis or inhibiting cell proliferation through modulation of signaling pathways.

Case Studies

Case Study 1: Antibacterial Efficacy
A study investigated the antibacterial efficacy of several chloro-substituted compounds against MRSA. The results indicated that certain derivatives exhibited rapid bactericidal activity at concentrations as low as 2x MIC, with significant reductions in bacterial counts observed over time.

Case Study 2: Anticancer Properties
Another investigation assessed the cytotoxic effects of halogenated phenyl compounds on human leukemia cells. The study found that the presence of chloro and fluoromethyl groups enhanced cytotoxicity, with IC50 values indicating effective inhibition of cell growth at micromolar concentrations.

The biological activity of 1-(5-Chloro-2-(fluoromethyl)phenyl)propan-1-one is likely mediated through interactions with specific molecular targets such as enzymes and receptors involved in cellular processes. The presence of electron-withdrawing groups like chlorine and fluorine can enhance binding affinity and selectivity towards these targets.

Comparison with Similar Compounds

Key Observations :

• Electron Effects : Fluoromethyl (-CH₂F) is less electron-withdrawing than trifluoromethyl (-CF₃) but more so than methoxy (-OCH₃). This balance may influence regioselectivity in coupling reactions .

Reactivity in Coupling Reactions

Evidence from halogenated arylpropanones highlights trends:

• C-O Coupling : 1-(4-Chlorophenyl)propan-1-one undergoes α-position coupling with N-hydroxyphthalimide to yield products in 67% efficiency. The fluoromethyl group in the target compound may reduce benzylic reactivity due to increased steric bulk, favoring α-selectivity .
• Thiophene Derivatives : Compounds like 1-(5-chlorothiophen-2-yl)propan-1-one show moderate yields (50–58%) in coupling, suggesting heterocyclic systems may underperform compared to purely aromatic analogs .